Cas no 330558-49-1 (Methyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate)

• Product Name: Methyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate
• CAS No: 330558-49-1
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1088387
• PubChem ID: 776534
• Update Time: 2025-04-20

Methyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate
• AKOS000672312
• KPGXJKWDFWFKAR-UHFFFAOYSA-N
• EU-0070858
• DA-06825
• methyl 3-(4-methoxyphenyl)-1,2-oxazole-5-carboxylate
• SR-01000427402-1
• 330558-49-1
• Methyl3-(4-methoxyphenyl)isoxazole-5-carboxylate
• SR-01000427402
• CS-0332956
• STL329299
• SCHEMBL2724085

• MDL： MFCD01932664
• Inchi： 1S/C12H11NO4/c1-15-9-5-3-8(4-6-9)10-7-11(17-13-10)12(14)16-2/h3-7H,1-2H3
• InChI Key： KPGXJKWDFWFKAR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.6Ų

Methyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C